Cas no 5165-28-6 (5,5-Dimethylpyrrolidin-2-one)

5,5-Dimethylpyrrolidin-2-one is a cyclic amide (lactam) characterized by its five-membered pyrrolidinone ring with two methyl substituents at the 5-position. This compound is of interest in synthetic organic chemistry due to its role as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its rigid structure and polar nature contribute to its utility in heterocyclic synthesis and as a solvent or reagent in selective transformations. The steric hindrance imparted by the dimethyl groups can influence reactivity, making it valuable for studying steric effects in ring-forming reactions. It is typically handled under standard laboratory conditions, with stability under inert atmospheres.
5,5-Dimethylpyrrolidin-2-one structure
5,5-Dimethylpyrrolidin-2-one structure
Product Name:5,5-Dimethylpyrrolidin-2-one
CAS No:5165-28-6
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00128876
CID:365919
PubChem ID:11126210
Update Time:2025-11-01

5,5-Dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5,5-Dimethylpyrrolidin-2-one
    • 2-Pyrrolidinone,5,5-dimethyl-
    • 5,5-Dimethyl-2-pyrrolidone
    • 2-Pyrrolidinone,5,5-dimethyl
    • 5,5-dimethyl-2-pyrrolidinone
    • 5,5-dimethylpyrrolid-2-one
    • 5,5-Dimethyl-pyrrolidin-2-on
    • 5,5-di-methylpyrrolidin-2-one
    • 2-Pyrrolidinone, 5,5-dimethyl-
    • 5,5-dimethyl-pyrrolidin-2-one
    • PubChem22248
    • 5,5-Dimethylpyrrolidine-2-One
    • UUTGCNVYKLQLRV-UHFFFAOYSA-N
    • STK503334
    • 7217AB
    • AM1043
    • TRA0083296
    • SY023743
    • AB0063811
    • FT
    • DTXSID70456035
    • BB 0254740
    • EN300-140350
    • CS-W022267
    • SCHEMBL117982
    • FT-0658030
    • 5 pound not5-Dimethylpyrrolidin-2-one
    • MFCD00128876
    • A828712
    • AKOS000321296
    • Z1198150849
    • SCHEMBL9058519
    • DS-16790
    • 5165-28-6
    • F8884-1328
    • ALBB-005298
    • MDL: MFCD00128876
    • Inchi: 1S/C6H11NO/c1-6(2)4-3-5(8)7-6/h3-4H2,1-2H3,(H,7,8)
    • InChI Key: UUTGCNVYKLQLRV-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)(C)N1

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.2

Experimental Properties

  • Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 39-40 ºC
  • Boiling Point: 85 ºC (0.4 Torr)
  • Flash Point: 121.7±3.7 ºC,
  • Solubility: Slightly soluble (28 g/l) (25 º C),
  • PSA: 29.10000
  • LogP: 1.00380

5,5-Dimethylpyrrolidin-2-one Security Information

  • Hazard Statement: H302-H315-H319
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,Room Temperature

5,5-Dimethylpyrrolidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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5,5-Dimethylpyrrolidin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5165-28-6)5,5-Dimethylpyrrolidin-2-one
Order Number:A828712
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):332.0
Email:sales@amadischem.com

Additional information on 5,5-Dimethylpyrrolidin-2-one

Comprehensive Overview of 5,5-Dimethylpyrrolidin-2-one (CAS No. 5165-28-6): Properties, Applications, and Industry Insights

5,5-Dimethylpyrrolidin-2-one (CAS No. 5165-28-6) is a versatile cyclic amide compound that has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical research. Known for its unique pyrrolidinone core structure, this compound serves as a critical building block in organic synthesis. Its molecular formula, C6H11NO, and dimethyl-substituted configuration contribute to its stability and reactivity, making it valuable for N-heterocycle derivatization.

In recent years, the demand for 5,5-Dimethylpyrrolidin-2-one has surged due to its role in developing bioactive molecules and drug intermediates. Researchers frequently explore its potential in central nervous system (CNS) drug design, leveraging its ability to enhance blood-brain barrier permeability. This aligns with trending topics like neurotherapeutics and precision medicine, addressing common search queries such as "pyrrolidinone derivatives in neurology" or "CAS 5165-28-6 solubility data."

The compound's physicochemical properties—including a melting point of 35–38°C and moderate polarity—make it suitable for green chemistry applications. Industries prioritize sustainable synthesis methods, and 5,5-Dimethylpyrrolidin-2-one fits this narrative due to its compatibility with catalytic hydrogenation and microwave-assisted reactions. Such keywords resonate with eco-conscious trends, answering queries like "environmentally friendly lactam solvents."

Analytical techniques like GC-MS and NMR spectroscopy are essential for characterizing CAS No. 5165-28-6, ensuring purity for high-value applications. The compound’s HPLC compatibility further supports its use in quality control protocols, a frequent concern for manufacturers. Searches for "pyrrolidinone stability under storage conditions" highlight user interest in its shelf-life optimization.

Beyond pharmaceuticals, 5,5-Dimethylpyrrolidin-2-one finds niche roles in electronic materials, particularly as a precursor for conductive polymers. This ties into the booming flexible electronics market, where users often seek "high-purity heterocycles for OLEDs." Its low toxicity profile (LD50 data) also makes it preferable over traditional solvents in coating formulations.

Future research directions may explore enzyme inhibition mechanisms or crystal engineering applications of this compound. With AI-driven drug discovery on the rise, 5165-28-6 could emerge as a scaffold for machine learning-based molecular design, addressing searches like "AI-compatible heterocyclic libraries."

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5165-28-6)5,5-Dimethylpyrrolidin-2-one
A828712
Purity:99%
Quantity:25g
Price ($):332.0
Email